Cas no 688335-37-7 (N-(2,4-difluorophenyl)-2-(1-phenyl-1H-imidazol-2-yl)sulfanylacetamide)

N-(2,4-difluorophenyl)-2-(1-phenyl-1H-imidazol-2-yl)sulfanylacetamide is a synthetic organic compound featuring a unique molecular structure combining a difluorophenyl group, an imidazole ring, and a thioacetamide linkage. This structure confers potential utility in medicinal chemistry and agrochemical research, particularly as a precursor or intermediate in the development of bioactive molecules. The presence of fluorine atoms enhances metabolic stability and binding affinity, while the imidazole moiety may contribute to interactions with biological targets. The thioether linkage offers synthetic flexibility for further derivatization. This compound is of interest for applications requiring selective modulation of enzymatic or receptor activity, making it a valuable candidate for exploratory studies in drug discovery and chemical biology.

N-(2,4-difluorophenyl)-2-(1-phenyl-1H-imidazol-2-yl)sulfanylacetamide structure

688335-37-7 structure

Product Name:N-(2,4-difluorophenyl)-2-(1-phenyl-1H-imidazol-2-yl)sulfanylacetamide

CAS No:688335-37-7

MF:C₁₇H₁₃F₂N₃OS

MW:345.3664290905

CID:5932229

PubChem ID:866680

Update Time:2025-05-27

N-(2,4-difluorophenyl)-2-(1-phenyl-1H-imidazol-2-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

- N-(2,4-difluorophenyl)-2-(1-phenyl-1H-imidazol-2-yl)sulfanylacetamide
- N-(2,4-difluorophenyl)-2-((1-phenyl-1H-imidazol-2-yl)thio)acetamide
- Acetamide, N-(2,4-difluorophenyl)-2-[(1-phenyl-1H-imidazol-2-yl)thio]-
- AKOS002052536
- 688335-37-7
- F0599-0025
- N-(2,4-difluorophenyl)-2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide
- N-(2,4-difluorophenyl)-2-(1-phenylimidazol-2-yl)sulfanylacetamide
- Inchi： 1S/C17H13F2N3OS/c18-12-6-7-15(14(19)10-12)21-16(23)11-24-17-20-8-9-22(17)13-4-2-1-3-5-13/h1-10H,11H2,(H,21,23)
- InChI Key： XVNOHDSDCBMNSZ-UHFFFAOYSA-N
- SMILES： C(NC1=CC=C(F)C=C1F)(=O)CSC1N(C2=CC=CC=C2)C=CN=1

Computed Properties

Exact Mass: 345.07473954g/mol
Monoisotopic Mass: 345.07473954g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 24
Rotatable Bond Count: 5
Complexity: 423
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 72.2Å²

Experimental Properties

Density: 1.33±0.1 g/cm3(Predicted)
pka: 11.20±0.70(Predicted)

N-(2,4-difluorophenyl)-2-(1-phenyl-1H-imidazol-2-yl)sulfanylacetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0599-0025-2μmol	N-(2,4-difluorophenyl)-2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide	688335-37-7	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0599-0025-5μmol	N-(2,4-difluorophenyl)-2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide	688335-37-7	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0599-0025-10μmol	N-(2,4-difluorophenyl)-2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide	688335-37-7	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0599-0025-20μmol	N-(2,4-difluorophenyl)-2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide	688335-37-7	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0599-0025-1mg	N-(2,4-difluorophenyl)-2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide	688335-37-7	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0599-0025-2mg	N-(2,4-difluorophenyl)-2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide	688335-37-7	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0599-0025-3mg	N-(2,4-difluorophenyl)-2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide	688335-37-7	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0599-0025-4mg	N-(2,4-difluorophenyl)-2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide	688335-37-7	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0599-0025-5mg	N-(2,4-difluorophenyl)-2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide	688335-37-7	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0599-0025-10mg	N-(2,4-difluorophenyl)-2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide	688335-37-7	90%+	10mg	$79.0	2023-05-17